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Compound of Interest

Compound Name: Skf 82958

Cat. No.: B1669153

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and intraperitoneal (i.p.)
injection of SKF 82958, a potent and selective full agonist for the D1 dopamine receptor. The
information compiled is intended to guide researchers in designing and executing in vivo
studies involving this compound.

Compound Information

SKF 82958 hydrobromide is a widely used research tool for investigating the role of the D1
dopamine receptor in various physiological and pathological processes. It has been utilized in
studies related to motor control, learning and memory, reward pathways, and neuropsychiatric
disorders.[1][2][3]

Chemical Properties:
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Property

Value

Full Chemical Name

6-Chloro-2,3,4,5-tetrahydro-1-phenyl-3-(2-
propen-1-yl)-1H-3-benzazepine-7,8-diol
hydrobromide

Synonyms

(2)-6-chloro-APB hydrobromide

Molecular Formula

C19H20CINO:2 - HBr

Molecular Weight

410.73 g/mol [4]

CAS Number

74115-01-8[4][5]

Solubility and Vehicle Formulations

Proper dissolution and formulation of SKF 82958 are critical for ensuring accurate dosing and

bioavailability following intraperitoneal injection. Several vehicle options have been reported in

the literature.

Solubility Data:

Solvent Solubility Notes

Gentle warming may be
DMSO =100 mg/mL (243.47 mM)[6] )

required.[5]

Gentle warming can aid
Water 5 mM[5]

dissolution.

Recommended Vehicle Formulations for Intraperitoneal Injection:
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. . Final Concentration of SKF
Vehicle Composition AT Reference

Not specified, but a common
10% DMSO, 40% PEG300,

) multi-component vehicle for in [4]
5% Tween-80, 45% saline

vivo studies.
10% DMSO, 90% (20% SBE- SBE-[B-CD can improve
) ) = 2.5 mg/mL (6.09 mM)[4] . N
B-CD in saline) solubility and stability.
) Suitable for lipophilic
10% DMSO, 90% corn oll > 2.5 mg/mL (6.09 mM)[4]

compounds.

Dependent on desired dosage Commonly used for water-

Saline L
and injection volume. soluble compounds.

Experimental Protocols
Preparation of SKF 82958 Solution for Intraperitoneal
Injection

This protocol describes the preparation of a stock solution and its subsequent dilution for
administration.

Materials:

o SKF 82958 hydrobromide powder

o Dimethyl sulfoxide (DMSO), sterile

o Polyethylene glycol 300 (PEG300), sterile
o Tween-80, sterile

e Saline (0.9% NaCl), sterile

 Sterile microcentrifuge tubes or vials

e \ortex mixer
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» Pipettes and sterile tips
Protocol:
o Prepare Stock Solution:

o Weigh the desired amount of SKF 82958 hydrobromide powder in a sterile microcentrifuge
tube.

o Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g.,
100 mM).

o Vortex thoroughly until the powder is completely dissolved. Gentle warming may be
applied if necessary.[5]

o Prepare Vehicle Mixture:

o In a separate sterile tube, prepare the vehicle mixture. For the 10% DMSO, 40% PEG300,
5% Tween-80, 45% saline formulation, combine the components in the specified ratios.[4]
For example, to prepare 1 mL of vehicle, mix 100 uL DMSO, 400 uL PEG300, 50 pL
Tween-80, and 450 L saline.

o Vortex the vehicle mixture to ensure homogeneity.
e Prepare Final Dosing Solution:

o Add the required volume of the SKF 82958 stock solution to the prepared vehicle mixture
to achieve the desired final concentration for injection.

o For example, to prepare a 1 mg/mL dosing solution from a 100 mM (41.07 mg/mL) stock,
you would perform a 1:41.07 dilution.

o Vortex the final dosing solution thoroughly.
e Storage:

o Stock solutions in DMSO can be stored at -20°C for up to one month or -80°C for up to six
months.[6] Avoid repeated freeze-thaw cycles.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1669153?utm_src=pdf-body
https://www.caymanchem.com/product/29033/skf-82958-hydrobromide
https://file.medchemexpress.com/batch_PDF/HY-10435A/SKF-82958-hydrobromide-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1669153?utm_src=pdf-body
https://www.medchemexpress.com/SKF-82958-hydrobromide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Itis recommended to prepare fresh dosing solutions on the day of the experiment.

Intraperitoneal Injection Procedure in Rodents

This protocol outlines the standard procedure for administering SKF 82958 via intraperitoneal
injection in mice or rats.

Materials:

Prepared SKF 82958 dosing solution

Sterile syringes (1 mL)

Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)[7][8]

70% ethanol or other suitable disinfectant

Gauze pads

Protocol:

Animal Restraint:

o Properly restrain the animal to expose the abdomen. For mice, this can be achieved by
scruffing the neck and securing the tail. For rats, a two-person technique or a towel-
wrapping method is often preferred.[7][8]

Injection Site Identification:

o The recommended injection site is the lower right quadrant of the abdomen.[7][8] This
location helps to avoid puncturing the cecum, bladder, or other vital organs.

Disinfection:

o Wipe the injection site with a gauze pad soaked in 70% ethanol.[7]

Injection:

o Insert the needle at a 15-20 degree angle into the peritoneal cavity.
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o Gently aspirate to ensure that the needle has not entered a blood vessel or organ. If blood
or other fluid is drawn, withdraw the needle and inject at a different site with a fresh
needle.[9]

o Slowly inject the SKF 82958 solution. The maximum recommended injection volume for
mice is typically 10 mL/kg, and for rats is also around 10 mL/kg.[8]

e Post-Injection Monitoring:

o Return the animal to its cage and monitor for any adverse reactions, such as distress or
bleeding at the injection site.

Visualization of Methodologies and Pathways
Experimental Workflow for SKF 82958

Administration “dot

oad Syringe

Click to download full resolution via product page
Caption: D1 receptor signaling cascade initiated by SKF 82958.

In Vivo Dosage and Effects

The dosage of SKF 82958 for intraperitoneal injection can vary depending on the animal model
and the specific research question.

Reported Intraperitoneal Dosages in Rats:
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Dosage Range (mgl/kg) Observed Effects Reference

Dose-dependent increases in
drug-appropriate lever

0.003-0.1 J p? p [6][10]
responding in a drug

discrimination task.

Effective training dose in a
0.03 o [1]
drug discrimination task.

Significant suppression of
05-2.0 pilocarpine-induced tremulous [41[6][10]

jaw movements.

Enhancement of the startle
1.0 [11]
reflex.

Prevention and reversal of
3.0 fentanyl-induced respiratory [5]

depression in cats.

Note: These dosages are provided as a guide. It is essential to perform dose-response studies
to determine the optimal concentration for your specific experimental paradigm.

Safety Precautions
o Follow all institutional guidelines for the safe handling and disposal of chemicals and sharps.

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling SKF 82958 and preparing solutions.

 All animal procedures should be performed in accordance with an approved animal care and
use protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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